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Compound of Interest

Compound Name: Hsd17B13-IN-98

Cat. No.: B15575484

For Immediate Implementation by Laboratory Professionals

The proper disposal of the research compound Hsd17B13-IN-98, a potent inhibitor of the 17[3-
hydroxysteroid dehydrogenase 13 enzyme, is a critical component of laboratory safety and
environmental responsibility. In the absence of a specific Safety Data Sheet (SDS) for
Hsd17B13-IN-98, a conservative approach based on established guidelines for similar
hazardous chemical waste is mandatory. Adherence to the following procedures is essential to
ensure a safe laboratory environment and compliance with regulatory standards.

All materials contaminated with Hsd17B13-IN-98, including the pure compound, solutions, and
used consumables, should be treated as hazardous chemical waste.[1][2] The primary disposal
method is through a licensed professional waste disposal service.[3] Under no circumstances
should this chemical or its waste be disposed of in the environment, drains, or sewer systems.

[3]

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, it is imperative to wear appropriate personal
protective equipment to prevent exposure through inhalation, ingestion, or skin contact.[1][4]
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PPE Category Specification Purpose

) Chemical safety goggles or a To protect eyes from accidental
Eye Protection )
face shield. splashes.[2]

Chemical-resistant gloves

(e.g., nitrile). Double-gloving is ) )
) ) To prevent skin contact with
Hand Protection recommended when handling .
the chemical.[5]
the pure compound or

concentrated solutions.

] A fully buttoned laboratory To protect skin and personal
Body Protection ) o
coat. clothing from contamination.[5]

) To prevent inhalation of
. _ Work should be conducted in a _
Respiratory Protection N ) airborne powder or aerosols.
certified chemical fume hood. 0]

Step-by-Step Disposal Protocol

The disposal of Hsd17B13-IN-98 must be conducted in accordance with all applicable federal,
state, and local environmental regulations.[3]
Step 1: Waste Identification and Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions.[1]

Solid Waste: Unused or expired Hsd17B13-IN-98 powder, as well as contaminated personal
protective equipment (e.g., gloves, weighing papers, pipette tips), should be collected in a
designated solid chemical waste container.[6][7]

Liquid Waste: Solutions containing Hsd17B13-IN-98, including stock solutions and
experimental residues, must be collected in a separate, leak-proof liquid hazardous waste
container.[7][8] Waste streams should not be mixed unless compatibility is confirmed.[2]

o Solutions in DMSO: Since Hsd17B13-IN-98 is often used in a DMSO solution, this waste
should be handled with extreme care as DMSO can facilitate the absorption of chemicals
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through the skin.[6] These solutions should be disposed of following protocols for
flammable organic solvents.[6]

Step 2: Waste Collection and Container Management

All waste must be collected in appropriate, clearly labeled containers.

Waste Type Recommended Container

A clearly labeled, sealable, and sturdy container.

[6]

Solid Waste

Liquid Waste A labeled, screw-cap, and leak-proof bottle.[6]

All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "Hsd17B13-IN-98," the solvent (if applicable, e.g., "in DMSQ"), and the
approximate concentration and quantity.[6]

Step 3: Decontamination of Labware

All laboratory equipment and surfaces that have come into contact with Hsd17B13-IN-98 must
be decontaminated.

e Glassware and Equipment: Rinse with a suitable solvent (e.g., ethanol or acetone) into a
designated hazardous waste container.[8] The rinse solvent must be collected as hazardous
waste.[8]

o Surfaces: Clean any contaminated surfaces with a suitable solvent and absorbent materials.
Dispose of the cleaning materials as hazardous chemical waste.[8]

Step 4: Storage and Disposal

o Store sealed hazardous waste containers in a designated, secure area away from
incompatible materials.[2]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the chemical waste.[1][7]
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Accidental Release Measures

In the event of a spill, the following procedures should be immediately followed:

Evacuate: Evacuate all non-essential personnel from the immediate area.[8]
e Ventilate: Ensure the area is well-ventilated.[8]

e Contain: For a solid spill, carefully sweep or vacuum the material, avoiding dust generation.
For a liquid spill, use absorbent materials (e.g., sand, vermiculite) to contain it.[3][8]

e Clean: Decontaminate the spill area as described in the decontamination section.[8]

o Dispose: Place all cleanup materials in a sealed container for disposal as hazardous waste.

[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Hsd17B13-IN-98.
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Caption: Decision workflow for the safe disposal of Hsd17B13-IN-98.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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